Cas no 2172449-80-6 (4-bromo-1-(2-ethoxy-2-methylpropyl)-1H-imidazole)

• Product Name: 4-bromo-1-(2-ethoxy-2-methylpropyl)-1H-imidazole
• CAS No: 2172449-80-6
• MF: C₉H₁₅BrN₂O
• MW: 247.132201433182
• CID: 6422057
• PubChem ID: 165572609
• Update Time: 2023-12-28

4-bromo-1-(2-ethoxy-2-methylpropyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(2-ethoxy-2-methylpropyl)-1H-imidazole
• EN300-1613797
• 2172449-80-6

• Inchi： 1S/C9H15BrN2O/c1-4-13-9(2,3)6-12-5-8(10)11-7-12/h5,7H,4,6H2,1-3H3
• InChI Key： KKSTVYDHJDGSJL-UHFFFAOYSA-N
• SMILES： BrC1=CN(C=N1)CC(C)(C)OCC

Computed Properties

• Exact Mass: 246.03678g/mol
• Monoisotopic Mass: 246.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 27Ų